Cas no 1363382-89-1 (2-Azaspiro[4.5]decane-7-carboxylic acid)
2-Azaspiro[4.5]decane-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Azaspiro[4.5]decane-7-carboxylic acid
- AKOS022970711
- P13271
- 1363382-89-1
- AS-51684
- CS-0052026
-
- MDL: MFCD22566122
- Inchi: 1S/C10H17NO2/c12-9(13)8-2-1-3-10(6-8)4-5-11-7-10/h8,11H,1-7H2,(H,12,13)
- InChI Key: NNLDDRMQJMPABN-UHFFFAOYSA-N
- SMILES: OC(C1CCCC2(CNCC2)C1)=O
Computed Properties
- Exact Mass: 183.125928785g/mol
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 49.3Ų
2-Azaspiro[4.5]decane-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM208394-1g |
2-Azaspiro[4.5]decane-6-carboxylic acid |
1363382-89-1 | 95% | 1g |
$621 | 2021-08-04 | |
| Apollo Scientific | OR949228-250mg |
2-Azaspiro[4.5]decane-7-carboxylic acid |
1363382-89-1 | 250mg |
£267.00 | 2023-09-02 | ||
| Apollo Scientific | OR949228-500mg |
2-Azaspiro[4.5]decane-7-carboxylic acid |
1363382-89-1 | 500mg |
£513.00 | 2023-09-02 | ||
| Apollo Scientific | OR949228-1g |
2-Azaspiro[4.5]decane-7-carboxylic acid |
1363382-89-1 | 1g |
£759.00 | 2023-09-02 | ||
| Chemenu | CM208394-1g |
2-Azaspiro[4.5]decane-6-carboxylic acid |
1363382-89-1 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM208394-250mg |
2-Azaspiro[4.5]decane-6-carboxylic acid |
1363382-89-1 | 95% | 250mg |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D586915-250MG |
2-azaspiro[4.5]decane-7-carboxylic acid |
1363382-89-1 | 97% | 250mg |
$200 | 2024-07-21 | |
| eNovation Chemicals LLC | D586915-500MG |
2-azaspiro[4.5]decane-7-carboxylic acid |
1363382-89-1 | 97% | 500mg |
$385 | 2024-07-21 | |
| eNovation Chemicals LLC | D586915-1G |
2-azaspiro[4.5]decane-7-carboxylic acid |
1363382-89-1 | 97% | 1g |
$575 | 2024-07-21 | |
| eNovation Chemicals LLC | D586915-5G |
2-azaspiro[4.5]decane-7-carboxylic acid |
1363382-89-1 | 97% | 5g |
$1780 | 2024-07-21 |
2-Azaspiro[4.5]decane-7-carboxylic acid Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-Azaspiro[4.5]decane-7-carboxylic acid
Introduction to 2-Azaspiro[4.5]decane-7-carboxylic acid (CAS No. 1363382-89-1)
2-Azaspiro[4.5]decane-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1363382-89-1, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amide derivative has garnered attention due to its unique structural framework and potential biological activities. The compound belongs to the spirocyclic class of molecules, which are known for their rigid structure and often exhibit enhanced binding affinity to biological targets. The presence of both an azacycloalkane and a carboxylic acid moiety in its structure suggests multiple avenues for interaction with biological systems, making it a valuable scaffold for drug discovery.
The spirocyclic core of 2-Azaspiro[4.5]decane-7-carboxylic acid imparts a high degree of conformational rigidity, which can be advantageous in designing molecules with improved metabolic stability and reduced off-target effects. This structural feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic properties is as crucial as achieving potent biological activity. The compound’s architecture also allows for fine-tuning of electronic and steric properties, enabling chemists to modulate its interactions with biological targets.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Azaspiro[4.5]decane-7-carboxylic acid and its potential targets. These studies have highlighted the compound’s ability to engage with various protein families, including enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that the spirocyclic amide moiety can interact with hydrophobic pockets in target proteins, while the carboxylic acid group may form hydrogen bonds with polar residues. Such interactions could be leveraged to develop novel therapeutic agents targeting diseases such as cancer, inflammation, and neurological disorders.
In the realm of medicinal chemistry, the synthesis of 2-Azaspiro[4.5]decane-7-carboxylic acid has been a subject of considerable interest. The spirocyclic framework presents synthetic challenges due to its strained ring system, but recent methodologies have demonstrated effective strategies for constructing such motifs. One notable approach involves the use of transition-metal-catalyzed reactions to form the spirocarbon bond, followed by functionalization to introduce the carboxylic acid group at the 7-position. These synthetic routes not only provide access to 2-Azaspiro[4.5]decane-7-carboxylic acid but also offer insights into general methodologies for constructing other spirocyclic compounds.
The biological evaluation of 2-Azaspiro[4.5]decane-7-carboxylic acid has revealed promising activities in several disease models. In particular, preclinical studies have indicated that derivatives of this compound exhibit inhibitory effects on key enzymes involved in cancer progression. The spirocyclic scaffold appears to disrupt oncogenic signaling pathways by competing with natural substrates or modulating enzyme conformational states. Additionally, the compound’s ability to cross cell membranes suggests potential applications in drug delivery systems designed for targeted therapies.
Another area of interest is the exploration of 2-Azaspiro[4.5]decane-7-carboxylic acid as a lead compound for developing treatments against inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. Studies have shown that derivatives of this compound can modulate inflammatory cytokine production by interacting with specific signaling pathways. The carboxylic acid group plays a pivotal role in these interactions, likely through hydrogen bonding or salt bridge formation with key residues in inflammatory mediators.
The pharmacokinetic profile of 2-Azaspiro[4.5]decane-7-carboxylic acid has also been thoroughly investigated. In vitro and in vivo studies have demonstrated favorable properties such as good solubility, reasonable bioavailability, and minimal toxicity at therapeutic doses. These attributes make it an attractive candidate for further development into a clinical candidate. Moreover, the compound’s stability under various physiological conditions enhances its potential as a drug molecule.
Future directions in the study of 2-Azaspiro[4.5]decane-7-carboxylic acid include exploring its role in neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The rigid spirocyclic structure may facilitate penetration across the blood-brain barrier, making it a promising candidate for central nervous system (CNS) therapies. Additionally, modifications to its chemical framework could enhance its selectivity for specific neurological targets while minimizing side effects.
In conclusion,2-Azaspiro[4.5]decane-7-carboxylic acid (CAS No., 1363382-89-1) represents a compelling scaffold with significant potential in medicinal chemistry and drug discovery applications Its unique structural features offer multiple opportunities for interaction with biological targets while maintaining favorable pharmacokinetic properties These attributes position it as an exciting candidate for further exploration into therapeutic agents targeting diverse diseases
1363382-89-1 (2-Azaspiro[4.5]decane-7-carboxylic acid) Related Products
- 1420964-40-4(2-Methyl-2-azaspiro[4.5]decane-8-carboxylic acid)
- 1420810-42-9(2-Ethyl-2-azaspiro[4.5]decane-8-carboxylic acid)
- 1932645-05-0(3aH-Isoindole-3a-carboxylic acid, octahydro-, (3aS,7aS)-)
- 764633-87-6((4R)-2-azaspiro[4.5]decane-4-carboxylic acid)
- 885953-69-5(Octahydro-1H-isoindole-3a-carboxylic Acid)
- 1334148-69-4(octahydro-1H-isoindole-4-carboxylic acid)
- 1875788-98-9(3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)-)
- 1363381-86-5(2-Azaspiro[4.5]decane-8-carboxylic acid)
- 788143-23-7((4S)-2-azaspiro[4.5]decane-4-carboxylic acid)
- 752970-66-4(2-azaspiro[4.5]decane-4-carboxylic acid)